PRISTANE

• CAS No.: 1921-70-6
• Product Name: PRISTANE
• Molecular Formula: C19H40
• Molecular Weight: 268.5 g/mol
• IUPAC Name: 2,6,10,14-tetramethylpentadecane
• Standard InChI: InChI=1S/C19H40/c1-16(2)10-7-12-18(5)14-9-15-19(6)13-8-11-17(3)4/h16-19H,7-15H2,1-6H3
• Standard InChIKey: XOJVVFBFDXDTEG-UHFFFAOYSA-N
• SMILES: CC(C)CCCC(C)CCCC(C)CCCC(C)C
• Canonical SMILES: CC(C)CCCC(C)CCCC(C)CCCC(C)C
• Boiling Point: 296.0 °C; 296 °C
• Colorform: Colorless, transparent; stable liquid; Mobile, transparent, stable liquid
• Density: 0.775-0.795 at 20 °C
• Flash Point: 110 °C (>230 °F) - closed cup
• Melting Point: -60 °C /freezing point/; -100°C
• Physical Description: Liquid
• Description: Pristane is a norterpene that is an acyclic saturated hydrocarbon derived from phytane by loss of its C-16 terminal methyl group. It has a role as a biomarker and an immunological adjuvant. It is a norterpene and a long-chain alkane.; Meso-pristane, also known as norphytan or pristan, belongs to the class of organic compounds known as acyclic diterpenoids. These are diterpenoids (compounds made of four consecutive isoprene units) that do not contain a cycle. Meso-pristane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, meso-pristane is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, meso-pristane can be found in fishes. This makes meso-pristane a potential biomarker for the consumption of this food product.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 1.0X10-8 mg/L at 25 °C; Soluble in most organic solvents; Very soluble in benzene, ether, chloroform, petroleum ether; Soluble in carbon tetrachloride
• Synonyms: 2,6,10,14-tetramethyl-pentadecane; pristan; pristane; tetramethylpentadecane
• Vapor Pressure: 0.0044 mm Hg at 25 °C (est)
• PubChem Compound: 15979
• Last Modified: Nov 11 2021